[3,4-Bis(difluoromethoxy)phenyl]-(2-bromo-5-pyridyl) chloromethane

• CAS RN: 544710-36-3
• Molecular Formula: C14H9BrClF4NO2
• Molecular Weight: 414.57 g/mol
• IUPAC Name: 5-[[3,4-bis(difluoromethoxy)phenyl]-chloromethyl]-2-bromopyridine
• InChI: InChI=1S/C14H9BrClF4NO2/c15-11-4-2-8(6-21-11)12(16)7-1-3-9(22-13(17)18)10(5-7)23-14(19)20/h1-6,12-14H
• InChI Key: QQTRKSYATCGPTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C2=CN=C(C=C2)Br)Cl)OC(F)F)OC(F)F

Description

[3,4-Bis(difluoromethoxy)phenyl]-(2-bromo-5-pyridyl) chloromethane is a useful research compound. Its molecular formula is C14H9BrClF4NO2 and its molecular weight is 414.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution [3,4-Bis(difluoromethoxy)phenyl]-(6-bromo-3-pyridyl)methanol (15.8 g, 40.0 mmol) in 400 mL of CH2Cl2, was added 3.8 mL (52.0 mmol) of SOCl2. The solution was stirred 45 minutes at room temperature and poured into a saturated aqueous solution of NaHCO3. The aqueous layer was extracted with CH2Cl2 and the combined organic layers were dry over MgSO4 and concentrated under reduced pressure. The crude chloride was used directly for the next step without any purification.